
Solubility of 5-Nitrosalicylic acid in ethanol,
water, and other organic solvents.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Nitrosalicylic acid

Cat. No.: B045951 Get Quote

Solubility Profile of 5-Nitrosalicylic Acid: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Nitrosalicylic
acid in water, ethanol, and other common organic solvents. The data presented is critical for

process development, formulation design, and purification strategies in the pharmaceutical and

chemical industries.

Core Concepts in Solubility
5-Nitrosalicylic acid (5-NSA), a key intermediate in the synthesis of pharmaceuticals like

Mesalazine, exhibits varied solubility depending on the solvent's properties.[1] Its solubility is

influenced by factors such as temperature, pH, and the polarity of the solvent.[2] Generally, 5-
Nitrosalicylic acid is slightly soluble in water but demonstrates higher solubility in organic

solvents.[3][4]

The solubility of 5-Nitrosalicylic acid tends to increase with rising temperatures across various

solvents.[5][6] This behavior is crucial for crystallization and purification processes.
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The following table summarizes the mole fraction solubility (x) of 5-Nitrosalicylic acid in

various solvents at different temperatures. This data is primarily derived from studies employing

the isothermal shake-flask method.
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Solvent Temperature (K)
Mole Fraction Solubility (x
* 10^2)

Water 288.15 0.0129

293.15 0.0142

298.15 0.0153

303.15 0.0160

308.15 0.0163

313.15 0.0165

318.15 0.0175

323.15 0.0185

Ethanol 278.15 0.443

283.15 0.526

288.15 0.627

293.15 0.749

298.15 0.895

303.15 1.070

308.15 1.281

313.15 1.533

318.15 1.835

323.15 2.196

Methanol 278.15 0.741

283.15 0.876

288.15 1.038

293.15 1.233

298.15 1.467
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303.15 1.746

308.15 2.079

313.15 2.476

318.15 2.949

323.15 3.513

Ethyl Acetate 278.15 0.288

283.15 0.342

288.15 0.409

293.15 0.490

298.15 0.588

303.15 0.706

308.15 0.849

313.15 1.021

318.15 1.226

323.15 1.474

Acetonitrile 278.15 1.045

283.15 1.221

288.15 1.428

293.15 1.671

298.15 1.956

303.15 2.291

308.15 2.684

313.15 3.146

318.15 3.691
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323.15 4.336

N,N-Dimethylformamide (DMF) 278.15 2.981

283.15 3.425

288.15 3.923

293.15 4.484

298.15 5.118

303.15 5.834

308.15 6.645

313.15 7.565

318.15 8.609

323.15 9.796

N-Methyl-2-pyrrolidone (NMP) 278.15 4.417

283.15 5.021

288.15 5.694

293.15 6.446

298.15 7.288

303.15 8.233

308.15 9.295

313.15 10.491

318.15 11.840

323.15 13.363

n-Propanol 278.15 0.252

283.15 0.301

288.15 0.360
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293.15 0.432

298.15 0.518

303.15 0.623

308.15 0.751

313.15 0.906

318.15 1.094

323.15 1.322

Isopropanol 278.15 0.320

283.15 0.380

288.15 0.453

293.15 0.542

298.15 0.649

303.15 0.779

308.15 0.938

313.15 1.132

318.15 1.368

323.15 1.654

n-Butanol 278.15 0.178

283.15 0.214

288.15 0.257

293.15 0.310

298.15 0.374

303.15 0.452

308.15 0.547
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313.15 0.662

318.15 0.801

323.15 0.971

Isobutanol 278.15 0.158

283.15 0.190

288.15 0.228

293.15 0.275

298.15 0.332

303.15 0.402

308.15 0.487

313.15 0.590

318.15 0.716

323.15 0.869

1,4-Dioxane 288.15 3.593

293.15 4.148

298.15 4.787

303.15 5.519

308.15 6.357

313.15 7.316

318.15 8.414

323.15 9.673

Ethylene Glycol 288.15 0.053

293.15 0.063

298.15 0.075
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303.15 0.090

308.15 0.108

313.15 0.129

318.15 0.155

323.15 0.187

Data compiled from the Journal of Chemical & Engineering Data.[5]

Solubility Order at 298.15 K: NMP > DMF > 1,4-Dioxane > Acetonitrile > Methanol > Ethanol >

Isopropanol > n-Propanol > Ethyl Acetate > n-Butanol > Isobutanol > Ethylene Glycol > Water.

[5]

Experimental Protocols
The determination of solubility is a fundamental experimental procedure. A widely accepted and

utilized method is the isothermal shake-flask method.[5][7]

Isothermal Shake-Flask Method for Solubility
Determination
This method involves achieving a state of equilibrium between the solid solute and the solvent

at a constant temperature.

Apparatus:

Jacketed glass vessel

Magnetic stirrer

Thermostatic water bath

Analytical balance

High-Performance Liquid Chromatography (HPLC) system
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Procedure:

Preparation: An excess amount of 5-Nitrosalicylic acid is added to a known volume of the

selected solvent in the jacketed glass vessel.

Equilibration: The vessel is sealed and placed in a thermostatic water bath to maintain a

constant temperature. The mixture is continuously agitated using a magnetic stirrer for a

sufficient period to ensure equilibrium is reached.

Sampling: Once equilibrium is established, stirring is stopped, and the suspension is allowed

to settle. A sample of the supernatant liquid is withdrawn using a pre-heated or pre-cooled

syringe to maintain the experimental temperature.

Filtration: The withdrawn sample is immediately filtered through a syringe filter (typically 0.45

µm) to remove any undissolved solid particles.

Analysis: The filtrate is then diluted with a suitable solvent, and the concentration of 5-
Nitrosalicylic acid is determined using a validated analytical technique, such as HPLC.

Calculation: The mole fraction solubility is calculated from the determined concentration.

This procedure is repeated at various temperatures to obtain a solubility curve.

Visualizations
The following diagram illustrates the logical workflow for determining the solubility of a

compound using the shake-flask method.
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Caption: Workflow for experimental solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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